Cas no 1361737-68-9 (4-Cyano-3-iodo-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Cyano-3-iodo-2-(trifluoromethoxy)pyridine
• CAS No: 1361737-68-9
• MF: C₇H₂F₃IN₂O
• MW: 314.003263950348
• CID: 4801399
• Update Time: 2025-05-27

4-Cyano-3-iodo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-iodo-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H2F3IN2O/c8-7(9,10)14-6-5(11)4(3-12)1-2-13-6/h1-2H
• InChI Key： DOUAWSVRAKERCO-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=CN=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 4-Cyano-3-iodo-2-(trifluoromethoxy)pyridine

Recent Advances in the Application of 4-Cyano-3-iodo-2-(trifluoromethoxy)pyridine (CAS: 1361737-68-9) in Chemical Biology and Pharmaceutical Research

4-Cyano-3-iodo-2-(trifluoromethoxy)pyridine (CAS: 1361737-68-9) is a highly versatile heterocyclic compound that has recently gained significant attention in chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and cyano substituents, serves as a critical building block in the synthesis of novel bioactive compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. The presence of the iodine atom also makes it a valuable intermediate for further functionalization via cross-coupling reactions, enabling the creation of diverse molecular libraries for high-throughput screening.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers utilized 4-Cyano-3-iodo-2-(trifluoromethoxy)pyridine as a key intermediate in the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors. The compound's ability to undergo palladium-catalyzed cross-coupling reactions allowed for the efficient introduction of various pharmacophores, leading to the identification of several candidates with nanomolar inhibitory activity. The study emphasized the compound's role in enhancing the pharmacokinetic properties of the resulting inhibitors, particularly in terms of metabolic stability and oral bioavailability.

Another notable application of 4-Cyano-3-iodo-2-(trifluoromethoxy)pyridine was reported in the field of antiviral research. A 2024 study in ACS Infectious Diseases demonstrated its utility in the design of broad-spectrum antiviral agents targeting RNA-dependent RNA polymerases (RdRps). The trifluoromethoxy group was found to significantly improve the compounds' membrane permeability, while the cyano group contributed to their binding affinity. These findings underscore the compound's potential in addressing emerging viral threats, including SARS-CoV-2 variants and influenza viruses.

Beyond its applications in drug discovery, 4-Cyano-3-iodo-2-(trifluoromethoxy)pyridine has also been employed in chemical biology as a versatile probe for studying protein-ligand interactions. Recent work published in Nature Chemical Biology (2023) described its use in the development of photoaffinity labeling agents, enabling the covalent capture of transient protein-ligand complexes. This approach has provided new insights into the mechanisms of action of several therapeutic targets, including G protein-coupled receptors (GPCRs) and ion channels.

Looking ahead, the unique properties of 4-Cyano-3-iodo-2-(trifluoromethoxy)pyridine position it as a valuable tool in the continued exploration of chemical space for drug discovery. Its compatibility with modern synthetic methodologies, such as late-stage functionalization and click chemistry, further enhances its utility. Future research directions may include its application in the development of targeted protein degraders (PROTACs) and covalent inhibitors, where its reactive iodine center could play a pivotal role. As the pharmaceutical industry continues to face challenges in addressing complex diseases, this compound is poised to remain at the forefront of innovative therapeutic strategies.